Cas no 339030-76-1 (Ethyl 1-(4-chlorophenyl)-4-hydroxy-6-oxo-1,6-dihydro-3-pyridazinecarboxylate)

• Product Name: Ethyl 1-(4-chlorophenyl)-4-hydroxy-6-oxo-1,6-dihydro-3-pyridazinecarboxylate
• CAS No: 339030-76-1
• MF: C₁₃H₁₁ClN₂O₄
• MW: 294.690442323685
• CID: 5020190
• Update Time: 2023-08-24

Ethyl 1-(4-chlorophenyl)-4-hydroxy-6-oxo-1,6-dihydro-3-pyridazinecarboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 1-(4-chlorophenyl)-4-hydroxy-6-oxo-1,6-dihydro-3-pyridazinecarboxylate
• ethyl 1-(4-chlorophenyl)-4-hydroxy-6-oxo-1,6-dihydropyridazine-3-carboxylate
• Oprea1_163741
• Ethyl 1-(4-chlorophenyl)-4-hydroxy-6-oxo-1,6-dihydro-3-pyridazinecarboxylate

• Inchi： 1S/C13H11ClN2O4/c1-2-20-13(19)12-10(17)7-11(18)16(15-12)9-5-3-8(14)4-6-9/h3-7,17H,2H2,1H3
• InChI Key： DFTXNGYFUOVFFS-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)N1C(C=C(C(C(=O)OCC)=N1)O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 467
• XLogP3: 2.7
• Topological Polar Surface Area: 79.2